Cas no 1806931-32-7 (3-(Bromomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-carboxylic acid)

• Product Name: 3-(Bromomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-carboxylic acid
• CAS No: 1806931-32-7
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4885020
• Update Time: 2025-10-29

3-(Bromomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-carboxylic acid

• Inchi： 1S/C8H5BrF3NO2/c9-2-4-3(7(11)12)1-5(10)13-6(4)8(14)15/h1,7H,2H2,(H,14,15)
• InChI Key： AFFNBWNNVIZFQV-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)O)=NC(=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 3-(Bromomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-carboxylic acid

Professional Introduction to 3-(Bromomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-carboxylic Acid (CAS No. 1806931-32-7)

3-(Bromomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-carboxylic acid, with the CAS number 1806931-32-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure incorporates both bromomethyl and difluoromethyl substituents, which are highly valuable for further functionalization and derivatization processes.

The presence of the bromomethyl group in 3-(bromomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-carboxylic acid makes it particularly useful for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This property is exploited in medicinal chemistry to develop novel drug candidates targeting various therapeutic areas. The difluoromethyl group, on the other hand, is known for its ability to enhance metabolic stability and binding affinity, making it a preferred moiety in drug design.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating fluorinated pyridine derivatives into pharmacophores. 3-(Bromomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-carboxylic acid has emerged as a key building block in this endeavor. Its structural motif is particularly relevant in the design of kinase inhibitors, where fluorinated pyridines are frequently employed to modulate enzyme activity. The compound’s ability to undergo selective functionalization has led to the discovery of several promising lead compounds that are currently undergoing further optimization.

The pharmaceutical industry has shown immense interest in fluorinated heterocycles due to their favorable pharmacokinetic properties. Among these, 3-(bromomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-carboxylic acid stands out as a compound with significant potential. Researchers have leveraged its reactivity to synthesize a range of derivatives with enhanced biological activity. For instance, studies have demonstrated its utility in generating novel antiviral and anticancer agents by introducing additional functional groups through cross-coupling reactions.

The synthesis of 3-(bromomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-carboxylic acid) involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the preparation of a fluorinated pyridine precursor, followed by selective bromination and subsequent introduction of the difluoromethyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

In academic research, 3-(bromomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-carboxylic acid) has been utilized as a scaffold for exploring novel chemical reactions and reaction mechanisms. Its unique reactivity profile has provided insights into the development of more efficient synthetic pathways for fluorinated compounds. Additionally, computational studies have been conducted to understand the electronic properties of this molecule, which are crucial for predicting its behavior in various chemical transformations.

The commercial significance of 3-(bromomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-carboxylic acid) cannot be overstated. It is widely used by pharmaceutical companies as an intermediate in the production of active pharmaceutical ingredients (APIs). The demand for this compound has grown steadily over the past decade, driven by its role in developing next-generation therapeutics. As research continues to uncover new applications for fluorinated pyridines, the importance of this compound is expected to further increase.

The safety and handling of 3-(bromomethyl)-4-(Difluoromethyl)-6-fluoro-pyridine-2-carboxylic acid) must be carefully managed due to its reactive nature. Standard laboratory protocols should be followed to ensure safe usage. While it does not fall under any hazardous or controlled substance classifications, proper personal protective equipment (PPE) such as gloves and safety goggles is recommended during handling.

In conclusion, 3-(Bromomethyl) -4 - (Difluoromethyl ) -6 - (Fuoro-pyridine -2 -carboxylic acid ) (CAS No .1806931 -32 -7) is a highly valuable compound with broad applications in pharmaceutical research and drug development . Its unique structural features make it an excellent candidate for synthesizing bioactive molecules with enhanced pharmacological properties . As research progresses ,this compound will continue to play a pivotal role in advancing therapeutic innovations .